Cas no 2228550-50-1 (1-(5-chloro-2-fluorophenyl)-3,3-difluorocyclobutan-1-amine)

• Product Name: 1-(5-chloro-2-fluorophenyl)-3,3-difluorocyclobutan-1-amine
• CAS No: 2228550-50-1
• MF: C₁₀H₉ClF₃N
• MW: 235.633372068405
• CID: 6455154
• PubChem ID: 165854772
• Update Time: 2025-05-19

1-(5-chloro-2-fluorophenyl)-3,3-difluorocyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-fluorophenyl)-3,3-difluorocyclobutan-1-amine
• EN300-1958972
• 2228550-50-1

• Inchi： 1S/C10H9ClF3N/c11-6-1-2-8(12)7(3-6)9(15)4-10(13,14)5-9/h1-3H,4-5,15H2
• InChI Key： SLALNHAWIMLUMX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C1(CC(C1)(F)F)N)F

Computed Properties

• Exact Mass: 235.0375615g/mol
• Monoisotopic Mass: 235.0375615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 1-(5-chloro-2-fluorophenyl)-3,3-difluorocyclobutan-1-amine

Introduction to 1-(5-chloro-2-fluorophenyl)-3,3-difluorocyclobutan-1-amine (CAS No. 2228550-50-1)

1-(5-chloro-2-fluorophenyl)-3,3-difluorocyclobutan-1-amine (CAS No. 2228550-50-1) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a cyclobutane ring substituted with fluorine atoms and an amine functional group, coupled with a phenyl ring bearing chloro and fluoro substituents. The precise arrangement of these substituents imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.

The structural motif of 1-(5-chloro-2-fluorophenyl)-3,3-difluorocyclobutan-1-amine is particularly noteworthy due to its potential for interactions with biological targets. The presence of fluorine atoms in the cyclobutane ring enhances metabolic stability, a crucial factor in the design of long-acting pharmaceuticals. Simultaneously, the electron-withdrawing nature of the chloro and fluoro groups influences the electronic properties of the aromatic ring, which can be exploited to modulate binding affinity and selectivity in biological systems.

In recent years, there has been growing interest in the development of novel scaffolds that combine rigid cyclic structures with functionalized aromatic rings. Such combinations often lead to compounds with enhanced binding properties and improved pharmacokinetic profiles. The cyclobutane ring in 1-(5-chloro-2-fluorophenyl)-3,3-difluorocyclobutan-1-amine serves as an excellent scaffold for this purpose, providing a stable core that can be further modified to target specific biological pathways.

One of the most compelling aspects of this compound is its potential application in the design of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular processes, and their dysregulation is associated with various diseases, including cancer. The fluoro-substituted phenyl ring in 1-(5-chloro-2-fluorophenyl)-3,3-difluorocyclobutan-1-amine is particularly well-suited for interacting with the ATP-binding pockets of kinases, a common target for small-molecule inhibitors. This interaction can be fine-tuned by modifying the electronic properties of the aromatic ring through strategic substitution.

Recent studies have highlighted the importance of fluorine atoms in enhancing the bioavailability and metabolic stability of drug candidates. The fluorine atoms in the cyclobutane ring of 1-(5-chloro-2-fluorophenyl)-3,3-difluorocyclobutan-1-amine contribute to these desirable properties by reducing susceptibility to enzymatic degradation. This feature makes it an attractive building block for designing drugs that require prolonged circulation times within the body.

The chloro-substituent on the phenyl ring also plays a critical role in determining the pharmacological profile of this compound. Chloro groups are known to enhance binding affinity by participating in halogen bonding interactions with biological targets. In the context of 1-(5-chloro-2-fluorophenyl)-3,3-difluorocyclobutan-1-amine, this substituent may facilitate interactions with proteins or nucleic acids, thereby modulating cellular signaling pathways.

Advances in computational chemistry have enabled researchers to predict the binding modes and affinities of small molecules like 1-(5-chloro-2-fluorophenyl)-3,3-difluorocyclobutan-1-amine with high accuracy. These predictions are invaluable for guiding experimental efforts and optimizing lead compounds for clinical development. By leveraging machine learning algorithms and molecular docking simulations, scientists can rapidly screen large libraries of analogs to identify derivatives with improved pharmacological properties.

The synthesis of 1-(5-chloro-2-fluorophenyl)-3,3-difluorocyclobutan-1-amine presents unique challenges due to its complex structural features. However, recent methodological advancements have made it more feasible to access such molecules through multi-step synthetic routes. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have been instrumental in constructing the desired framework efficiently.

In conclusion, 1-(5-chloro-2-fluorophenyl)-3,3-difluorocyclobutan-1-amine (CAS No. 2228550-50-1) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and rigid scaffold makes it a versatile tool for medicinal chemists exploring new frontiers in drug discovery. As research continues to uncover new biological targets and mechanisms, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.